Cas no 2229171-87-1 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine)

1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine is a structurally unique bicyclic amine derivative featuring a difluorocyclopropane moiety. Its rigid bicyclic framework, combined with the electron-withdrawing effects of the fluorine substituents, enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's sterically hindered amine group may improve metabolic stability, while the difluorocyclopropane ring could confer favorable physicochemical properties, such as increased lipophilicity or resistance to oxidative degradation. These characteristics make it a promising candidate for applications requiring precise stereochemical control or enhanced bioavailability. Its synthesis and functionalization potential warrant further exploration in medicinal chemistry and material science.
1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine structure
2229171-87-1 structure
Product Name:1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine
CAS No:2229171-87-1
MF:C12H19F2N
MW:215.282770395279
CID:5810847
PubChem ID:165742242
Update Time:2025-05-24

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine
    • 2229171-87-1
    • 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine
    • EN300-1943841
    • Inchi: 1S/C12H19F2N/c1-10(2)7-3-4-8(9(10)5-7)11(15)6-12(11,13)14/h7-9H,3-6,15H2,1-2H3
    • InChI Key: SRYHMSCFJDUMCS-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1CCC2CC1C2(C)C)N)F

Computed Properties

  • Exact Mass: 215.14855593g/mol
  • Monoisotopic Mass: 215.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine Pricemore >>

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1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine Related Literature

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine (CAS No. 2229171-87-1)

The compound 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine (CAS No. 2229171-87-1) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its intricate bicyclic framework, combined with the presence of difluorocyclopropane, makes it a compelling subject for researchers exploring novel bioactive compounds and advanced materials. This article delves into the molecular characteristics, potential applications, and current trends surrounding this compound, addressing common queries and industry hotspots.

From a structural perspective, 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine features a bicyclo[3.1.1]heptane core, a motif often associated with natural products like pinene. The addition of a difluorocyclopropane moiety introduces steric and electronic effects that can significantly alter the compound's reactivity and binding properties. Such structural attributes are highly sought after in drug discovery, particularly for targeting enzymes or receptors where conformational rigidity and fluorine interactions are critical.

Recent advancements in synthetic methodologies have made CAS No. 2229171-87-1 more accessible to researchers. Innovations in catalytic cyclopropanation and fluorination techniques have streamlined its production, enabling broader exploration of its applications. This aligns with the growing demand for fluorinated compounds in pharmaceuticals, given their enhanced metabolic stability and bioavailability. Searches for "fluorine in drug design" or "cyclopropane derivatives in medicine" often highlight the relevance of such molecules.

Beyond pharmaceuticals, 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine has potential in material science. Its rigid, lipophilic structure could be valuable in designing liquid crystals or polymer additives. The compound's ability to influence material properties like thermal stability and solubility is a topic of increasing interest, as evidenced by searches for "high-performance materials with fluorinated additives."

Environmental and regulatory considerations are also pivotal. While CAS No. 2229171-87-1 is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Researchers are exploring solvent-free or catalytic routes to minimize waste, reflecting the broader shift toward sustainable chemical practices. Queries such as "green synthesis of fluorinated compounds" underscore this trend.

In summary, 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-difluorocyclopropan-1-amine represents a versatile compound with multifaceted applications. Its structural complexity and functional groups make it a valuable candidate for drug development and material innovation. As research progresses, this molecule is poised to play a pivotal role in addressing contemporary challenges in science and technology.

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